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Compound of Interest

Compound Name: Ethylvanillin-d5

Cat. No.: B12391681

For researchers, scientists, and drug development professionals, this document provides a
comprehensive technical overview of Ethylvanillin-d5, a deuterated analogue of ethylvanillin.
This guide details its chemical and physical properties, its primary application as an internal
standard in quantitative analytical methods, and provides exemplary experimental protocols for
its use.

Ethylvanillin-d5 is a stable isotope-labeled version of ethylvanillin, a synthetic compound with
a flavor profile similar to vanillin but more potent. The incorporation of five deuterium atoms into
the ethoxy group of the molecule results in a mass shift that allows it to be distinguished from
its non-deuterated counterpart by mass spectrometry. This property makes it an ideal internal
standard for stable isotope dilution analysis (SIDA), a highly accurate and precise method for
guantifying analytes in complex matrices.[1] Its primary applications are in regulated
laboratories for official residue control, pharmaceutical research and metabolism studies, and
multi-residue method development in food and environmental testing.[1]

Physicochemical Properties

A summary of the key physicochemical properties of Ethylvanillin-d5 is presented below.
These properties are crucial for its handling, storage, and application in analytical
methodologies.
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Property Value Reference

CAS Number 1335401-74-5 (21131141151

Molecular Formula CoHsDs0s [41[5]

Molecular Weight 171.20 g/mol [21[31[4][5]

Accurate Mass 171.0944 [2][3]
3-Ethoxy-4-

Synonyms hydroxybenzaldehyde-d5, 2- [4]
Ethoxy-4-formylphenol-d5

Purity >95% (HPLC), 98+% [21131[5]

Appearance Colorless powder/crystals [6]
Soluble in common LC or GC

- solvents like methanol,
Solubility [7]

ethanol, ether, and chloroform.

Slightly soluble in water.

Storage Conditions

+4°C, protected from light.
Store in a dry, cool, well-

ventilated area.

(21318l

Application in Quantitative Analysis: Stable Isotope
Dilution Assay (SIDA)

Ethylvanillin-d5 is predominantly used as an internal standard in SIDA coupled with mass

spectrometry (MS) techniques such as Liquid Chromatography-Tandem Mass Spectrometry
(LC-MS/MS) and Gas Chromatography-Mass Spectrometry (GC-MS). The principle of SIDA
involves adding a known amount of the isotopically labeled standard (Ethylvanillin-d5) to a

sample containing the analyte of interest (ethylvanillin). The labeled standard behaves almost

identically to the native analyte during sample preparation, extraction, and chromatographic

separation, thus compensating for any analyte loss during these steps. In the mass

spectrometer, the native analyte and the labeled internal standard are detected as distinct ions

due to their mass difference. The ratio of the signal intensity of the analyte to that of the internal

standard is then used to accurately quantify the analyte concentration.
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Experimental Protocols

While specific experimental conditions may vary depending on the matrix and the analytical
instrumentation, the following sections provide detailed, representative protocols for the
quantification of ethylvanillin using Ethylvanillin-d5 as an internal standard by LC-MS/MS and
GC-MS.

Quantification of Ethylvanillin in Baby Food by LC-
MS/MS

This protocol is a composite based on established methods for the analysis of food additives in
infant formula and other dairy products.

1. Materials and Reagents:

o Ethylvanillin analytical standard

o Ethylvanillin-d5 internal standard

e LC-MS grade methanol, acetonitrile, and water

e Formic acid (HPLC grade)

e Sodium chloride (NaCl)

o Solid Phase Extraction (SPE) cartridges (e.g., Bond Elut Plexa)
2. Standard Solution Preparation:

e Prepare stock solutions of ethylvanillin and Ethylvanillin-d5 in methanol at a concentration
of 1 mg/mL.

e Prepare a series of working standard solutions by serially diluting the ethylvanillin stock
solution with a methanol/water mixture.

e Prepare an internal standard working solution by diluting the Ethylvanillin-d5 stock solution
to a fixed concentration (e.g., 1 pg/mL).
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3. Sample Preparation:
e Weigh 1.0 g of the homogenized baby food sample into a 50 mL centrifuge tube.

e Add 10 mL of water and vortex to mix. For certain matrices like baby formula, add 40 uL of
HCI.

e Add a known amount of the Ethylvanillin-d5 internal standard working solution to the
sample.

e Add 20 mL of acetonitrile and vortex for one minute, followed by ultrasonication for 30
minutes.

e Add 2 g of NaCl, vortex for two minutes, and then centrifuge at 5,000 rpm for 10 minutes.
o Transfer the supernatant to a new tube and dry it under a gentle stream of nitrogen.
» Reconstitute the residue in 1 mL of methanol and dilute to 10 mL with water.

o Perform Solid Phase Extraction (SPE) cleanup by loading the solution onto a pre-conditioned
SPE cartridge.

e Wash the cartridge with 5 mL of water.
o Elute the analytes with methanol.

o Dry the eluate under nitrogen and reconstitute in a suitable volume of methanol/water (e.qg.,
80:20 v/v) for LC-MS/MS analysis.

4. LC-MS/MS Instrumental Parameters:
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Parameter Recommended Setting
LC System Agilent 1290 Infinity 1l or equivalent
Column C18 column (e.g., 2.1 x 100 mm, 1.8 pm)

Mobile Phase A

0.1% Formic acid in water

Mobile Phase B

0.1% Formic acid in acetonitrile

Gradient Elution

Optimized for separation of analytes

Flow Rate

0.3 mL/min

Injection Volume

5uL

MS System

Agilent 6470 Triple Quadrupole MS or
equivalent

lonization Mode

Electrospray lonization (ESI), Positive

Capillary Voltage 4000 V
Nozzle Voltage 600 V
Gas Temperature 300 °C
Gas Flow 8 L/min
Nebulizer 50 psi
Sheath Gas Temp 350 °C
Sheath Gas Flow 10 L/min

5. Mass Spectrometry Detection (Multiple Reaction Monitoring - MRM):
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Collision Energy

Analyte Precursor lon (m/z) Product lon (m/z) V)
Ethylvanillin 167.1 110.9 13
92.9 17

Ethylvanillin-d5 172.0 112.0 13
93.1 21

*Quantifier ion

6. Quantification:

o Construct a calibration curve by plotting the ratio of the peak area of ethylvanillin to the peak
area of Ethylvanillin-d5 against the concentration of the ethylvanillin standards.

o Determine the concentration of ethylvanillin in the samples by interpolating their peak area

ratios on the calibration curve.

Visualizations
Experimental Workflow for Quantification of
Ethylvanillin using Ethylvanillin-d5
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Caption: Workflow for quantifying ethylvanillin using Ethylvanillin-d5.
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Logical Relationship in Stable Isotope Dilution Analysis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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